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Chemical Profile of Acetamide-ds

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acetamide-2,2,2-d3

CAS No.: 23724-60-9

Cat. No.: S3332558

The table below summarizes the fundamental identifiers and properties of acetamide-ds (also referred to as

Acetamide-2,2,2-d3) as gathered from technical sources [1] [2].

Parameter Description

CAS Registry Number 16217329 (for Acetamide-2,2,2-d3) [3]

Molecular Formula C2H2D3NO or C2D3Hz2NO [1] [3]

Molecular Weight 62.08 g/mol (calculated from formula)

IUPAC Name 2,2,2-trideuterioacetamide [2]

Key Characteristic Deuterated methyl group (CDs) [1] [4]

Primary Documented Use Internal standard for quantitative analysis via LC-MS [1]

Analytical Method for Quantification Using Acetamide-
ds

A patented method details the use of acetamide-ds as an internal standard for the precise assay of acetamide

in samples (e.g., pharmaceuticals, chemicals) at concentrations below 200 ppm [1]. The core principle is
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isotope dilution mass spectrometry, which accounts for sample loss during preparation and instrument

variability.

The general workflow involves preparing both your sample and a spiked sample with a known amount of
acetamide-ds, then analyzing them using Liquid Chromatography-Mass Spectrometry (LC-MS) to compare

the ion intensities [1].
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Diagram of the analytical workflow using acetamide-dz as an internal standard [1].

Key Experimental Protocols [1]:

e Chromatography: Utilized hydrophilic interaction liquid chromatography (HILIC) to separate the
polar acetamide molecule from other low molecular weight contaminants.

e Mass Spectrometry Detection: Monitored the protonated molecular ion [M+H]* of acetamide at
m/z 60 and the protonated molecular ion of acetamide-ds at m/z 63.
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e Calibration: A calibration curve is established using standard solutions with known concentrations of
acetamide and a fixed amount of the acetamide-ds internal standard.

Synthesis and Sourcing Insights

Although a direct synthesis method for acetamide-ds is not provided, the following information can guide

your next steps:

¢ Synthesis of Non-Deuterated Acetamide: A classic synthesis from glacial acetic acid and
ammonium carbonate is documented, which may inform a deuteration strategy [5].

e Commercial Availability: Acetamide-ds and its derivatives are listed as available from chemical
suppliers for use as internal standards or reference materials [2]. This is often the most practical route
for researchers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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